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Compound of Interest

Compound Name: Salbutamol-d9

Cat. No.: B602545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the proper handling, storage, and

use of Salbutamol-d9. The following sections detail safety protocols, storage conditions, and

experimental procedures to ensure the integrity and accurate application of this deuterated

internal standard in a research environment.

Compound Information and Properties
Salbutamol-d9 is the deuterated form of Salbutamol, a short-acting β2-adrenergic receptor

agonist. It is primarily utilized as an internal standard for the quantification of Salbutamol in

biological matrices by mass spectrometry.[1][2] The deuterium labeling provides a distinct

mass-to-charge ratio, allowing for precise differentiation from the unlabeled analyte.[3]
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Property Value Reference

Synonyms
(±)-Albuterol-d9, DL-

Salbutamol-d9
[2]

Molecular Formula C₁₃H₁₂D₉NO₃ [2]

Molecular Weight 248.4 g/mol [2]

CAS Number 1173021-73-2 [2]

Formulation Typically a solid [2]

Purity ≥99% deuterated forms (d₁-d₉) [2]

Safety, Handling, and Personal Protective
Equipment (PPE)
While Salbutamol-d9 is not classified as a hazardous substance or mixture, proper laboratory

safety protocols should always be followed.[4] Some suppliers indicate that it may be harmful if

swallowed, cause serious eye irritation, and may cause an allergic skin reaction.[5]

General Handling Precautions:

Avoid inhalation of dust and formation of aerosols.[4]

Prevent contact with skin and eyes.[4]

Use in a well-ventilated area or with appropriate exhaust ventilation.[4]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the handling area.[1]
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Personal Protective
Equipment (PPE)

Specification Reference

Eye Protection
Safety goggles with side-

shields.
[4]

Hand Protection
Impermeable protective

gloves.
[4][5]

Skin and Body Protection
Laboratory coat or impervious

clothing.
[4]

Respiratory Protection
A suitable respirator should be

used if dust is generated.
[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Seek medical attention.[4]

Skin Contact: Rinse skin with plenty of water. Remove contaminated clothing.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[4]

Storage and Stability
Proper storage is critical to maintain the chemical and isotopic integrity of Salbutamol-d9.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Deuterated_Analytical_Standards.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.dshs-koeln.de/fileadmin/redaktion/Institute/Biochemie/PDF/Proceedings/Proceedings_15/15_pp_89-96.pdf
https://www.benchchem.com/product/b602545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Reference

Temperature (Solid) -20°C for long-term storage. [2][4]

Temperature (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Shipping

Typically shipped at room

temperature in the continental

US.

[2]

Stability (Solid)
Stable for at least 4 years

when stored at -20°C.
[2]

Container
Keep container tightly sealed

in a cool, well-ventilated area.
[4]

Environmental Factors
Protect from direct sunlight and

sources of ignition.
[4]

Incompatible Materials
Strong acids/alkalis and strong

oxidizing/reducing agents.
[4]

Experimental Protocols
Salbutamol-d9 is primarily used as an internal standard in stable isotope dilution mass

spectrometry for the accurate quantification of Salbutamol.

Preparation of Stock and Working Solutions
Objective: To prepare accurate and stable solutions of Salbutamol-d9 for use as an internal

standard.

Methodology:

Reconstitution of Solid Standard:

Allow the vial of solid Salbutamol-d9 to equilibrate to room temperature before opening to

prevent condensation.
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Reconstitute the solid in an appropriate aprotic solvent such as methanol or acetonitrile to

a known concentration (e.g., 1 mg/mL). Salbutamol-d9 is slightly soluble in methanol.[2]

If particulates are visible after vortexing, sonication for 10-15 minutes can aid dissolution.

Preparation of Stock Solution:

This initial reconstituted solution serves as the primary stock solution.

Preparation of Working Solutions:

Prepare serial dilutions of the stock solution with the same solvent or a solvent compatible

with the analytical method (e.g., mobile phase) to create working solutions at the desired

concentrations for spiking into calibration standards and unknown samples.

Storage of Solutions:

Aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw cycles.[1]

Store stock solutions at -20°C for up to one month or at -80°C for up to six months in

tightly sealed containers.[1]
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Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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